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Compound of Interest

Compound Name: Calyxamine B

Cat. No.: B177988

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery of Calyxamine B, a novel piperidine alkaloid
isolated from the marine sponge Calyx podatypa. This document provides a consolidated
overview of its discovery, structural elucidation, and chemical properties based on available
scientific literature. Due to the limited public accessibility of the primary research data, this
guide synthesizes the available information and presents a generalized workflow for its
isolation.

Executive Summary

Calyxamine B is a unique 2,2,4,6,6-pentasubstituted piperidine alkaloid first identified in the
marine sponge Calyx podatypa, collected in Puerto Rico.[1] Its discovery, along with the related
compound Calyxamine A, introduced a novel carbon skeleton to the family of piperidine
alkaloids.[1] The structural determination of Calyxamine B was accomplished through a
combination of spectroscopic methods and X-ray crystallography following chemical
derivatization.[1] This guide provides an overview of the foundational discovery and
characterization of this marine natural product.

Physicochemical Properties of Calyxamine B

Based on publicly available data, the fundamental properties of Calyxamine B are summarized
below.
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Property Value Source
Molecular Formula C12H21NO PubChem
Molecular Weight 195.30 g/mol PubChem

1-(2,2,6,6-tetramethylpiperidin-
IUPAC Name ] PubChem
4-ylidene)propan-2-one

INRMHBNGRZGTN-
InChiKey PubChem
UHFFFAOYSA-N

SMILES Z(;SO)CZClCC(NC(Cl)(C)C) PubChem

Isolation and Structure Elucidation: A Generalized
Workflow

While the specific, detailed experimental protocols for the isolation of Calyxamine B are not
publicly available, a generalized workflow typical for the isolation of marine natural products
can be inferred. The original study by Rodriguez et al. mentions the use of spectroscopic and
X-ray crystallographic methods.[1]
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Generalized Workflow for Calyxamine B Isolation
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A generalized workflow for the isolation and structural elucidation of Calyxamine B.
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Experimental Protocols

Detailed experimental protocols from the primary literature are not publicly accessible. The
following are generalized descriptions of the methodologies that were likely employed in the
discovery of Calyxamine B.

Collection and Extraction

The marine sponge Calyx podatypa was collected from the waters of Puerto Rico.[1] In a
typical natural product isolation workflow, the collected biomass would be preserved (e.g.,
frozen or lyophilized) and then ground to a fine powder. The powdered sponge would then be
subjected to exhaustive extraction with organic solvents, such as a mixture of methanol and
dichloromethane, to obtain a crude extract containing a complex mixture of secondary
metabolites.

Isolation and Purification

The crude extract would undergo a series of purification steps to isolate the individual
compounds. This typically involves:

o Solvent Partitioning: The crude extract is partitioned between immiscible solvents of varying
polarities (e.g., hexane, ethyl acetate, and water) to separate compounds based on their
polarity.

o Chromatography: The resulting fractions are further purified using various chromatographic
techniques. This could include column chromatography over silica gel or other stationary
phases, followed by high-performance liquid chromatography (HPLC) to achieve final
purification of the target compounds, such as Calyxamine B.

Structure Elucidation

The determination of the chemical structure of Calyxamine B was a critical step in its
discovery. The original research indicates the use of the following methods|[1]:

o Spectroscopic Analysis: A combination of spectroscopic techniques would have been used to
determine the planar structure of the molecule. This would likely include:
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o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR to determine the
carbon-hydrogen framework of the molecule. 2D NMR techniques (e.g., COSY, HSQC,
HMBC) would have been used to establish the connectivity of atoms.

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition
of Calyxamine B.

» Derivatization and X-ray Crystallography: The researchers derivatized Calyxamine B with
trifluoroacetic acid.[1] This was likely done to create a crystalline derivative suitable for
single-crystal X-ray diffraction analysis. X-ray crystallography provides unambiguous proof of
the three-dimensional structure of a molecule, including its absolute stereochemistry.

Chemical Composition of Calyx podatypa

The marine sponge Calyx podatypa is a rich source of diverse secondary metabolites beyond
the calyxamines. Other reported chemical constituents include:

» Diketopiperazines: A study on Calyx cf. podatypa from the Bahamas led to the isolation of
several known and one new diketopiperazine.

» Fatty Acids: The sponge has been shown to contain a wide variety of fatty acids, including
some with novel structures.

o Calyxolanes: These are rare 1,3-diphenylbutanoid compounds that have also been isolated
from Calyx podatypa.

Signaling Pathways and Biological Activity

Currently, there is no publicly available information regarding the biological activity of
Calyxamine B or any signaling pathways that it may modulate. Further research is required to
explore the pharmacological potential of this novel piperidine alkaloid.

Conclusion

Calyxamine B, discovered from the marine sponge Calyx podatypa, represents a structurally
novel piperidine alkaloid. Its discovery highlights the chemical diversity of marine organisms
and their potential as a source for new chemical entities. While the detailed experimental data
for its isolation and characterization are not widely available, the foundational study provides a
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clear outline of the methods used for its discovery. The lack of data on its biological activity
presents an open avenue for future research and drug discovery efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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